4-(methoxymethyl)-N-(4-methylphenyl)piperidine-1-carboxamide

• IUPAC Name: 4-(methoxymethyl)-N-(4-methylphenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C15H22N2O2/c1-12-3-5-14(6-4-12)16-15(18)17-9-7-13(8-10-17)11-19-2/h3-6,13H,7-11H2,1-2H3,(H,16,18)
• InChI Key: VHJFBTAYPILOFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)N2CCC(CC2)COC
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

4-(Methoxymethyl)-N-(4-methylphenyl)piperidine-1-carboxamide, also known as 4-MeO-MPC, is a synthetic chemical compound belonging to the piperidine chemical class. It is a structural analog of 4-MeO-PCP and is a member of the arylcyclohexylamine chemical class. 4-MeO-MPC has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

4-(methoxymethyl)-N-(4-methylphenyl)piperidine-1-carboxamide has been studied for its potential applications in a variety of scientific fields. It has been studied for its potential as an antidepressant and anxiolytic, as well as for its potential to modulate the activity of the dopamine and serotonin systems in the brain. It has also been studied for its potential to treat opioid addiction and for its potential to treat Parkinson’s disease. In addition, 4-(methoxymethyl)-N-(4-methylphenyl)piperidine-1-carboxamide has been studied for its potential to act as an anti-inflammatory and analgesic agent, as well as for its potential to treat neuropathic pain.

Mechanism of Action

The exact mechanism of action of 4-(methoxymethyl)-N-(4-methylphenyl)piperidine-1-carboxamide is not well understood. However, it is believed to act as a monoamine reuptake inhibitor, which means that it inhibits the reuptake of the neurotransmitters dopamine, serotonin, and norepinephrine. It is also believed to act as an agonist of the sigma-1 receptor, which is involved in the regulation of calcium levels in cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(methoxymethyl)-N-(4-methylphenyl)piperidine-1-carboxamide are not well understood. However, it is believed to have antidepressant and anxiolytic effects, as well as the potential to modulate the activity of the dopamine and serotonin systems in the brain. It is also believed to have analgesic and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(methoxymethyl)-N-(4-methylphenyl)piperidine-1-carboxamide in laboratory experiments include its potential to act as an antidepressant and anxiolytic, as well as its potential to modulate the activity of the dopamine and serotonin systems in the brain. In addition, it has the potential to act as an anti-inflammatory and analgesic agent, as well as to treat neuropathic pain.
The limitations of using 4-(methoxymethyl)-N-(4-methylphenyl)piperidine-1-carboxamide in laboratory experiments include the fact that its exact mechanism of action is not well understood, as well as the fact that its biochemical and physiological effects are not yet fully understood. In addition, it is important to note that 4-(methoxymethyl)-N-(4-methylphenyl)piperidine-1-carboxamide is a Schedule 1 controlled substance in the United States and should be handled with caution.

Future Directions

The future directions for the research of 4-(methoxymethyl)-N-(4-methylphenyl)piperidine-1-carboxamide include further exploring its potential as an antidepressant and anxiolytic, as well as its potential to modulate the activity of the dopamine and serotonin systems in the brain. In addition, further research is needed to determine its potential to treat opioid addiction, Parkinson’s disease, and neuropathic pain. Other future directions include exploring its potential as an anti-inflammatory and analgesic agent, as well as its potential to treat other diseases and disorders. Finally, further research is needed to better understand its biochemical and physiological effects.

Synthesis Methods

4-(methoxymethyl)-N-(4-methylphenyl)piperidine-1-carboxamide can be synthesized by a variety of methods. One method involves the reaction of 4-methylphenylmagnesium bromide with piperidine-1-carboxylic acid in the presence of a base such as pyridine or triethylamine. The reaction yields the desired product 4-(methoxymethyl)-N-(4-methylphenyl)piperidine-1-carboxamide. Other methods of synthesis include the reaction of 4-methylphenylmagnesium bromide with ethyl 4-methoxypiperidine-1-carboxylate, the reaction of 4-methylphenylmagnesium bromide with 4-methoxy-N-methylpiperidine-1-carboxylic acid, and the reaction of 4-methylphenylmagnesium bromide with 4-methoxy-N-methylpiperidine-1-carboxylic acid.